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Compound of Interest

Compound Name: Enzacamene

CAS No.: 1782069-81-1

Cat. No.: B10762684

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Enzacamene, also known as 4-methylbenzylidene camphor (4-MBC), is an organic camphor

derivative utilized as a UV B radiation filter in the cosmetics industry.[1] Beyond its application

in sunscreens, Enzacamene is a compound of interest in toxicological and endocrine research

due to its activity as an endocrine disruptor.[1] It has been shown to interact with both estrogen

and thyroid hormone signaling pathways.[1][2] Accurate and reproducible experimental results

necessitate the correct preparation and handling of Enzacamene stock solutions. These

application notes provide detailed protocols for the preparation, storage, and use of

Enzacamene for laboratory research, particularly for in vitro cell-based assays.

Chemical and Physical Properties
A thorough understanding of Enzacamene's properties is crucial for its effective use in

research.
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Property Value

Synonyms
4-Methylbenzylidene camphor, 4-MBC, Eusolex

6300, Parsol 5000

Chemical Formula C₁₈H₂₂O

Molar Mass 254.37 g/mol [1]

Appearance White to off-white crystalline powder[1][3]

Melting Point 66-69 °C[1][4]

Purity ≥98%

UV Absorption (λmax) 226, 299 nm[5][6]

Storage Temperature -20°C (for solid and stock solutions)[5][6]

Stability ≥ 4 years (solid form at -20°C)[5][6]

Solubility Data
Enzacamene is a lipophilic compound, rendering it insoluble in water but soluble in various

organic solvents. The choice of solvent is critical for preparing a stable and effective stock

solution.
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Solvent Solubility Notes

Dimethylformamide (DMF) ~30 mg/mL[5]

Dimethyl sulfoxide (DMSO) ~20-50 mg/mL[5][7]

A common solvent for

preparing stock solutions for in

vitro cell culture experiments.

Ensure the final DMSO

concentration in the culture

medium is non-toxic to the

cells (typically ≤0.1%).

Ethanol ~30 mg/mL[5]
Can be used for stock solution

preparation.

Ethanol:PBS (pH 7.2) (1:2

solution)
~0.3 mg/mL[5][6]

For applications requiring

lower organic solvent

concentrations, Enzacamene

can be first dissolved in

ethanol and then diluted in a

buffered solution. Aqueous

solutions should be prepared

fresh and are not

recommended for storage for

more than one day.[6]

Water Insoluble[1]

Oil Soluble[3]

Relevant for topical

formulations and certain in vivo

applications.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Enzacamene Stock
Solution in DMSO
This protocol details the preparation of a 10 mM stock solution of Enzacamene in DMSO,

suitable for most in vitro cell culture applications.
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Materials:

Enzacamene (solid powder)

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, amber or light-protecting microcentrifuge tubes or cryovials

Calibrated analytical balance

Sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Equilibration: Allow the container of Enzacamene powder to equilibrate to room temperature

before opening to prevent moisture condensation.

Mass Calculation: To prepare 1 mL of a 10 mM stock solution, calculate the required mass of

Enzacamene:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 254.37 g/mol x 1000 mg/g = 2.54 mg

Weighing: On a calibrated analytical balance, carefully weigh out 2.54 mg of Enzacamene
powder into a sterile microcentrifuge tube. Record the exact mass.

Dissolution:

Add 1 mL of DMSO to the tube containing the weighed Enzacamene.

Close the tube securely and vortex for 1-2 minutes until the solid is completely dissolved.

Visually inspect the solution to ensure there are no visible particles. If dissolution is slow,

gentle warming or brief sonication can be applied, but monitor for any signs of compound
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degradation.

Aliquoting and Storage:

To prevent repeated freeze-thaw cycles which can degrade the compound, aliquot the 10

mM stock solution into smaller, single-use volumes (e.g., 10 µL or 20 µL) in sterile, amber

cryovials.

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), date of preparation, and your initials.

Store the aliquots at -20°C for long-term storage.

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol describes the dilution of the 10 mM Enzacamene stock solution to final working

concentrations for treating cells in culture.

Materials:

10 mM Enzacamene stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile pipette tips and microcentrifuge tubes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM Enzacamene stock solution at room

temperature.

Intermediate Dilution (Recommended): To ensure accuracy, especially for lower final

concentrations, it is advisable to perform a serial dilution. For example, to prepare a 10 µM

working solution, first prepare a 100 µM intermediate solution.

Dilute the 10 mM stock solution 1:100 in pre-warmed cell culture medium (e.g., add 2 µL of

10 mM stock to 198 µL of medium).
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Final Dilution:

Further dilute the intermediate solution to the desired final concentration in the cell culture

medium. For example, to achieve a final concentration of 10 µM from a 100 µM

intermediate solution, perform a 1:10 dilution.

Important: Ensure the final concentration of DMSO in the cell culture medium does not

exceed a level that is toxic to the specific cell line being used (typically <0.1%). A vehicle

control (medium with the same final concentration of DMSO) should always be included in

experiments.

Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing the desired concentration of Enzacamene.

Application Notes
Enzacamene's estrogenic activity makes it a relevant compound for studies involving

hormone-responsive cancers, such as ER-positive breast cancer. A common in vitro model for

this is the MCF-7 cell line.

MCF-7 Cell Proliferation Assay (E-SCREEN):

The E-SCREEN (Estrogen-SCREEN) assay measures the proliferative response of MCF-7

cells to estrogenic compounds.

Cell Seeding: Seed MCF-7 cells in a 96-well plate at a density of 5,000-10,000 cells per well

in their regular growth medium and allow them to attach overnight.

Hormone Deprivation: To sensitize the cells to estrogenic stimuli, replace the growth medium

with a hormone-free medium (e.g., phenol red-free medium supplemented with charcoal-

stripped serum) for 24-72 hours prior to treatment. A 72-hour period in estrogen-free medium

can significantly enhance the response to estrogenic compounds.[5]

Treatment: Treat the cells with a range of Enzacamene concentrations (e.g., 0.1 µM to 100

µM) for a period of 3 to 6 days.
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Viability Assessment: Cell proliferation can be quantified using various methods, such as the

MTT assay, which measures the metabolic activity of viable cells.

Signaling Pathways and Experimental Workflows
Estrogenic Signaling Pathway of Enzacamene
Enzacamene has been shown to act as an agonist for both estrogen receptor alpha (ERα) and

estrogen receptor beta (ERβ).[1] Upon binding, it can initiate downstream signaling cascades

that promote cell proliferation. The following diagram illustrates the classical genomic signaling

pathway activated by Enzacamene in an ER-positive cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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